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Abstract
This technical guide provides a comprehensive overview of the nuclear properties of Copper-
65 (⁶⁵Cu), a stable isotope of copper. It is intended for researchers, scientists, and drug

development professionals who require a detailed understanding of this nuclide for applications

in nuclear medicine, materials science, and metabolic research. This document summarizes

key quantitative data, outlines detailed experimental protocols for the determination of its

nuclear characteristics, and presents visual workflows for its application in radiopharmaceutical

production and metabolic studies.

Introduction
Copper-65 is one of two stable isotopes of copper, the other being Copper-63. Comprising

approximately 30.83% of natural copper, ⁶⁵Cu plays a significant role in various scientific and

industrial fields.[1][2] Its nuclear properties make it a valuable tool in tracer studies for copper

metabolism and as a precursor for the production of the medically significant radioisotope

Copper-64 (⁶⁴Cu).[3][4] This guide aims to consolidate the fundamental nuclear data of ⁶⁵Cu

and provide detailed methodologies for its characterization and use.

Nuclear Properties of Copper-65

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b577637?utm_src=pdf-interest
https://www.benchchem.com/product/b577637?utm_src=pdf-body
https://www.benchchem.com/product/b577637?utm_src=pdf-body
https://www.benchchem.com/product/b577637?utm_src=pdf-body
https://www.alsglobal.se/en/isotope-analysis/copper-isotope-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8357037/
https://www.mdpi.com/1420-3049/22/4/641
https://en.wikipedia.org/wiki/Copper-64
https://www.benchchem.com/product/b577637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental nuclear properties of Copper-65 are summarized in the table below. These

properties are critical for understanding its behavior in nuclear reactions and its applications in

various analytical techniques.

Property Value Units

Atomic Mass 64.9277895 Da

Isotopic Abundance 30.83 %

Nuclear Spin (I) 3/2

Parity Negative (-)

Half-life Stable

Decay Modes None

Magnetic Dipole Moment (μ) +2.3817 μN

Electric Quadrupole Moment

(Q)
-0.195 b

Neutron Number (N) 36

Proton Number (Z) 29

Mass Excess -67263.661 keV

Binding Energy per Nucleon 8.757096 MeV

Thermal Neutron Capture

Cross Section (σ)
2.17 barns

Experimental Protocols for Property Determination
The accurate determination of the nuclear properties of Copper-65 relies on a suite of

sophisticated experimental techniques. This section details the methodologies for measuring

key parameters.

Determination of Isotopic Abundance via Mass
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The relative abundance of Copper-65 is precisely determined using Multi-Collector Inductively

Coupled Plasma Mass Spectrometry (MC-ICP-MS).[5][6]

Methodology:

Sample Preparation: A sample of natural copper is dissolved in a suitable acid, typically nitric

acid (HNO₃), to create an aqueous solution. The concentration is adjusted to fall within the

optimal range for the instrument, usually around 1 µg/g.[6]

Internal Standard: An internal standard, such as Gallium (Ga), is added to the sample and

standard solutions to correct for instrumental mass bias.[6]

Instrumentation: A high-resolution MC-ICP-MS instrument is employed. The sample solution

is introduced into the plasma, where it is ionized.

Ion Detection: The resulting ions are accelerated and guided into a magnetic sector that

separates them based on their mass-to-charge ratio. The ion beams of ⁶³Cu and ⁶⁵Cu are

simultaneously collected by different Faraday cups.

Data Analysis: The ratio of the ion currents for ⁶⁵Cu and ⁶³Cu is measured. The standard-

sample bracketing method is used for calibration, where the sample measurement is

bracketed by measurements of a certified reference material with a known isotopic

composition (e.g., NIST SRM 976).[7] The isotopic abundance is then calculated from the

measured ratio.

Determination of Nuclear Spin and Parity via Nuclear
Magnetic Resonance (NMR)
The nuclear spin and parity of Copper-65 are determined using Nuclear Magnetic Resonance

(NMR) spectroscopy.[8][9]

Methodology:

Sample Preparation: A sample containing Copper-65, often in a liquid or solid-state

compound, is placed in a strong, uniform external magnetic field (B₀).
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Instrumentation: An NMR spectrometer is used, which consists of a powerful magnet, a

radiofrequency (RF) transmitter, a detector, and a data acquisition system.

Excitation: The nuclei of ⁶⁵Cu, possessing a non-zero spin, align with the external magnetic

field in one of 2I+1 possible orientations (in this case, 4 orientations for a spin of 3/2). An RF

pulse is applied at the Larmor frequency of the ⁶⁵Cu nucleus, which causes a transition

between these energy levels.

Signal Detection: When the nuclei relax back to their lower energy state, they emit an RF

signal, which is detected by the receiver coil. This signal is known as the Free Induction

Decay (FID).

Data Analysis: The FID is a time-domain signal that is converted to a frequency-domain

spectrum using a Fourier transform. The resulting NMR spectrum shows resonance peaks.

The number and splitting of these peaks, along with the selection rules for nuclear

transitions, allow for the determination of the nuclear spin quantum number (I). The parity is

inferred from the nuclear shell model and is consistent with the observed nuclear properties.

Determination of Neutron Capture Cross Section via
Neutron Activation Analysis
The thermal neutron capture cross-section of Copper-65 is a measure of the probability of a

⁶⁵Cu nucleus capturing a thermal neutron. It is commonly measured using the activation

method.[10][11]

Methodology:

Sample Preparation and Irradiation: A known mass of a high-purity Copper-65 sample is

exposed to a well-characterized flux of thermal neutrons in a nuclear reactor or from a

neutron source.[10] The irradiation time is precisely recorded.

Activation: The ⁶⁵Cu nuclei capture neutrons, forming the radioactive isotope Copper-66

(⁶⁶Cu) via the reaction: ⁶⁵Cu(n,γ)⁶⁶Cu.

Activity Measurement: After irradiation, the sample is removed and its radioactivity is

measured using a high-resolution gamma-ray spectrometer, typically a High-Purity
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Germanium (HPGe) detector. The characteristic gamma rays emitted from the decay of ⁶⁶Cu

are counted.

Data Analysis: The activity of the ⁶⁶Cu is proportional to the neutron flux, the number of ⁶⁵Cu

target atoms, and the neutron capture cross-section. By measuring the activity and knowing

the other parameters, the cross-section can be calculated. The decay rate is monitored over

time to confirm the half-life of ⁶⁶Cu and ensure the measured activity is not from other

contaminants.

Applications and Workflows
Copper-65 serves as a crucial starting material for the production of the diagnostic and

therapeutic radioisotope Copper-64. It is also used as a stable tracer in metabolic studies.

Production of Copper-64 from Copper-65
Copper-64 is a positron-emitting radionuclide with a 12.7-hour half-life, making it suitable for

Positron Emission Tomography (PET) imaging.[4] One production route involves the neutron

capture reaction on Copper-63, but a common method for producing high-specific-activity ⁶⁴Cu

is through the proton bombardment of enriched Nickel-64. However, ⁶⁵Cu can also be used as

a target material in certain production pathways. A conceptual workflow for its potential use is

outlined below.
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Caption: Workflow for the conceptual production of ⁶⁴Cu using a ⁶⁵Cu target.
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Copper-65 in Metabolic Studies
The stable nature of Copper-65 makes it an excellent non-radioactive tracer for studying

copper metabolism in humans, including absorption, distribution, and excretion.[12][13]
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Caption: Experimental workflow for a human copper metabolism study using ⁶⁵Cu as a stable

isotope tracer.

Conclusion
Copper-65 is a stable isotope with well-defined nuclear properties that underpin its use in a

range of scientific disciplines. Its characterization through techniques such as mass
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spectrometry and NMR provides the foundational data necessary for its application. As a

precursor for the production of medical radioisotopes and as a tracer in biological systems,

⁶⁵Cu continues to be an invaluable tool for researchers and professionals in the fields of

nuclear science and drug development. This guide has provided a consolidated resource of its

key nuclear data and the experimental methodologies essential for its study and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Copper-65]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577637#what-are-the-nuclear-properties-of-copper-
65]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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